Cas no 143-02-2 (1-Hexadecanol,1-(hydrogen sulfate))

1-Hexadecanol,1-(hydrogen sulfate) structure
143-02-2 structure
Product name:1-Hexadecanol,1-(hydrogen sulfate)
CAS No:143-02-2
MF:C16H34O4S
MW:322.503764629364
CID:167117
PubChem ID:8911

1-Hexadecanol,1-(hydrogen sulfate) Chemical and Physical Properties

Names and Identifiers

    • 1-Hexadecanol,1-(hydrogen sulfate)
    • hexadecyl hydrogen sulfate
    • hexadecyl hydrogen sulphate
    • 1-Hexadecanol, hydrogen sulfate
    • Cetyl sulfate
    • Einecs 205-579-5
    • Sulfuric acid hexadecyl ester
    • Sulfuric acid hydrogen hexadecyl ester
    • 1120-01-0 (Hydrochloride salt)
    • 1-Hexadecanol, 1-(hydrogen sulfate)
    • Hexyldecyl hydrogen sulfate
    • C16-AS
    • CHEMBL1229222
    • Q27261571
    • C16-Alkyl sulfate
    • N-HEXADECYL SULFATE
    • SULFURIC ACID MONOHEXADECYL ESTER
    • 588KRC8J32
    • 143-02-2
    • UNII-588KRC8J32
    • cetyl sulphate
    • NS00013544
    • DTXSID7047982
    • SCHEMBL42397
    • hexadecyl sulfate
    • palmityl sulfate
    • hexadecylsulfat
    • Inchi: InChI=1S/C16H34O4S/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-20-21(17,18)19/h2-16H2,1H3,(H,17,18,19)
    • InChI Key: LPTIRUACFKQDHZ-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCOS(=O)(O)=O

Computed Properties

  • Exact Mass: 322.21792
  • Monoisotopic Mass: 322.218
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 16
  • Complexity: 296
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 6.9
  • Topological Polar Surface Area: 72A^2

Experimental Properties

  • Density: 1.0850 (rough estimate)
  • Boiling Point: 431.1°C (rough estimate)
  • Flash Point: °C
  • Refractive Index: 1.5220 (estimate)
  • PSA: 63.6

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